Cas no 132869-83-1 (HOE-S 785026)

• Product name: HOE-S 785026
• CAS No: 132869-83-1
• MF: C₂₅H₂₄N₆O
• MW: 424.4977
• CID: 2601234

HOE-S 785026 Chemical and Physical Properties

Names and Identifiers

• Meta-Hoechst
• 3-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]phenol
• HOE-S 785026
• 3-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol
• 3-[5-(4-Methyl-1-piperazinyl)-2,5'-bi[1H-benzimidazol]-2'-yl]phenol
• Phenol, 3-(5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)-
• 3-[6-(4-Methylpiperazin-1-yl)-1H,3'H-[2,5'-bibenzimidazol]-2'-yl]phenol

• Inchi： 1S/C25H24N6O/c1-30-9-11-31(12-10-30)18-6-8-21-23(15-18)29-25(27-21)17-5-7-20-22(14-17)28-24(26-20)16-3-2-4-19(32)13-16/h2-8,13-15,32H,9-12H2,1H3,(H,26,28)(H,27,29)
• InChI Key： WOFDIDGQAOQHGY-UHFFFAOYSA-N
• SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])C1=NC2C([H])=C([H])C(=C([H])C=2N1[H])C1=NC2C([H])=C([H])C(=C([H])C=2N1[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 424.201159g/mol
• Monoisotopic Mass: 424.201159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1
• XLogP3: 4
• Molecular Weight: 424.5g/mol

Experimental Properties

• Boiling Point: 756.5±70.0°C at 760 mmHg

HOE-S 785026 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles